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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethyl benzoate

Cat. No.: B3191452 Get Quote

Disclaimer: This document synthesizes publicly available data on the environmental fate and

degradation of 2-(2-Butoxyethoxy)ethyl benzoate (CAS No. 120-56-9), also known as

triethylene glycol dibenzoate. It is intended for researchers, scientists, and drug development

professionals. A comprehensive environmental risk assessment would necessitate further

empirical studies, as significant data gaps exist in the public domain regarding specific

degradation rates and experimental protocols for this compound.

Introduction
2-(2-Butoxyethoxy)ethyl benzoate is a high-production volume chemical used as a

plasticizer, particularly in adhesives and sealants.[1] Its presence in various consumer and

industrial products necessitates a thorough understanding of its environmental distribution,

persistence, and ultimate fate. This guide provides a summary of its known environmental

properties, including its potential for biodegradation, bioaccumulation, and partitioning across

different environmental compartments. Due to a lack of specific studies on this molecule,

degradation pathways are proposed based on the known behavior of its constituent chemical

moieties: a benzoate ester and a diethylene glycol butyl ether chain.

Physicochemical Properties
The physicochemical properties of a compound are fundamental to predicting its environmental

behavior. The available data for 2-(2-Butoxyethoxy)ethyl benzoate are summarized below.
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Property Value Reference

CAS Registry Number 120-56-9 [2]

Molecular Formula C15H22O4 ChemSrc

Melting Point 46 °C

Density 1.25 g/cm³

Boiling Point 334.9 °C at 760 mmHg ChemSrc[3]

Environmental Fate and Degradation
The environmental fate of 2-(2-Butoxyethoxy)ethyl benzoate is governed by a combination of

transport and transformation processes.

Environmental Partitioning
Mackay Level 1 modeling provides an estimation of how a chemical will partition between

environmental compartments at equilibrium. For 2-(2-Butoxyethoxy)ethyl benzoate, the

predicted distribution suggests that it will primarily be found in water, soil, and sediment.

Environmental Compartment Predicted Partitioning (%)

Water 42

Soil and Sediment Remainder

Note: This model does not account for degradation processes.

Biodegradation
Available screening studies indicate that 2-(2-Butoxyethoxy)ethyl benzoate is susceptible to

biodegradation under both aerobic and anaerobic conditions, suggesting it is unlikely to persist

in environments with active microbial populations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/zh/product/b094434
https://www.chemsrc.com/en/cas/5451-84-3_593145.html
https://www.benchchem.com/product/b3191452?utm_src=pdf-body
https://www.benchchem.com/product/b3191452?utm_src=pdf-body
https://www.benchchem.com/product/b3191452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Type
Degradation Rate
(%)

Duration Method

Aerobic (Ready-Test) 92 Not Specified CO2 Production

Anaerobic 70 60 days ECETOC Guideline

(Data sourced from ChemInfo Public)

The biodegradation of the related compound 2-butoxyethanol (2-BE) has been studied in more

detail. Bacterial strains, including Pseudomonas species, have been shown to degrade 2-BE

by oxidizing the alcohol group to 2-butoxyacetic acid (2-BAA), followed by the cleavage of the

ether bond to yield glyoxylate and n-butanol.[4][5] This suggests a likely pathway for the

microbial breakdown of the ether portion of 2-(2-Butoxyethoxy)ethyl benzoate.

Proposed Biodegradation Pathway
Based on the degradation of similar compounds, a two-stage biodegradation pathway for 2-(2-
Butoxyethoxy)ethyl benzoate can be proposed. The initial step is likely the hydrolysis of the

ester bond, followed by the degradation of the resulting benzoic acid and 2-(2-

butoxyethoxy)ethanol.

2-(2-Butoxyethoxy)ethyl benzoate

Benzoic Acid

 Ester Hydrolysis 
 (Microbial Esterases) 

2-(2-Butoxyethoxy)ethanol

 Ester Hydrolysis 
 (Microbial Esterases) 

Ring Cleavage & 
 Central Metabolism

 Aerobic Degradation 

2-(2-Butoxyethoxy)acetic acid
 Oxidation 

Glyoxylate + n-Butanol Ether Bond Cleavage Central Metabolism

Click to download full resolution via product page

Caption: Proposed aerobic biodegradation pathway for 2-(2-Butoxyethoxy)ethyl benzoate.

Abiotic Degradation
As an ester, 2-(2-Butoxyethoxy)ethyl benzoate is susceptible to hydrolysis, which is the

cleavage of the ester bond by reaction with water. This process can be abiotic, catalyzed by
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acids or bases, or biotic, mediated by microbial esterases. The rate of abiotic hydrolysis is

dependent on pH and temperature. Under alkaline conditions, the hydrolysis of esters like ethyl

benzoate is enhanced, yielding an alcohol and a benzoate salt.[6][7] While specific hydrolysis

rate data for 2-(2-Butoxyethoxy)ethyl benzoate are not available, it is expected to be a

relevant degradation pathway in aquatic environments.

There is a lack of experimental data regarding the photolysis of 2-(2-Butoxyethoxy)ethyl
benzoate. However, the structurally related compound 2-butoxyethanol does not have any

chromophoric groups that absorb sunlight, suggesting direct photolysis is not a significant

degradation pathway.[8] Indirect photolysis, through reaction with hydroxyl radicals in the

atmosphere, is a potential degradation route for the portion of the compound that may

volatilize. For example, the atmospheric half-life of 2-butoxyethanol acetate is estimated to be

approximately 18 hours due to its reaction with hydroxyl radicals.[8]

Bioaccumulation Potential
Bioaccumulation is the process by which a chemical is absorbed by an organism from water

and food at a rate greater than that at which it is lost. The bioconcentration factor (BCF) is a

common measure of a substance's potential to bioaccumulate in aquatic organisms. An

estimated BCF of 3.2 for 2-(2-Butoxyethoxy)ethyl benzoate indicates a low potential for

bioaccumulation.[1]

Experimental Protocols
Detailed experimental protocols for the environmental fate of 2-(2-Butoxyethoxy)ethyl
benzoate are not available in the reviewed literature. However, standardized test guidelines

from organizations such as the Organisation for Economic Co-operation and Development

(OECD) and the U.S. Environmental Protection Agency (EPA) would be appropriate for

generating the necessary data.

Proposed Experimental Workflow
The following workflow outlines a logical sequence of experiments to comprehensively assess

the environmental fate and degradation of a substance like 2-(2-Butoxyethoxy)ethyl
benzoate.
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Caption: Generalized experimental workflow for assessing environmental fate.

Hydrolysis Protocol Example (based on OECD 111)
Preparation of Solutions: Prepare sterile buffer solutions at pH 4, 7, and 9.

Test Substance Addition: Add a small volume of a stock solution of 2-(2-Butoxyethoxy)ethyl
benzoate in a water-miscible solvent to the buffer solutions to achieve a concentration that is

analytically quantifiable and below its water solubility.
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Incubation: Incubate the test solutions in the dark at a constant temperature (e.g., 50°C for a

preliminary test, followed by tests at environmentally relevant temperatures).

Sampling and Analysis: At various time points, take samples from each solution and analyze

for the concentration of the parent compound using a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC).

Data Analysis: Determine the rate of disappearance of the parent compound. If first-order

kinetics are observed, calculate the hydrolysis rate constant and the half-life at each pH.

Ready Biodegradability Protocol Example (based on
OECD 301B - CO₂ Evolution Test)

Test System Preparation: Prepare a mineral medium containing a known concentration of 2-
(2-Butoxyethoxy)ethyl benzoate as the sole source of organic carbon.

Inoculation: Inoculate the medium with a small amount of activated sludge, sewage effluent,

or a mixed microbial culture.

Incubation: Incubate the test vessels in the dark at a constant temperature (20-25°C) with

continuous aeration. The air passed through the system must be CO₂-free.

CO₂ Measurement: Trap the CO₂ produced from the biodegradation of the test substance in

a barium hydroxide or sodium hydroxide solution and quantify it by titration or with an

inorganic carbon analyzer.

Data Analysis: Calculate the percentage of biodegradation by comparing the amount of CO₂

produced with the theoretical maximum amount (ThCO₂). A substance is considered readily

biodegradable if it reaches the 60% pass level within the 10-day window of the 28-day test

period.

Conclusion
The available data suggest that 2-(2-Butoxyethoxy)ethyl benzoate is likely to be

biodegradable and has a low potential for bioaccumulation. Its environmental distribution is

expected to be primarily in water, soil, and sediment. The primary degradation mechanisms are

proposed to be microbial hydrolysis of the ester bond followed by the degradation of the
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resulting benzoic acid and ether alcohol. However, there is a clear need for further research to

determine the specific rates of these degradation processes under various environmental

conditions and to fully elucidate the degradation pathways and potential metabolites. The

experimental workflows provided in this guide offer a framework for generating the necessary

data for a comprehensive environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Complete HTML – Environmental Project No. 1341 2010. – Identification and assessment
of alternatives to selected phthalates [www2.mst.dk]

2. Triethylene glycol dibenzoate | 120-56-9 | Benchchem [benchchem.com]

3. 2-(2-butoxyethoxy)ethyl benzoate | CAS#:5451-84-3 | Chemsrc [chemsrc.com]

4. researchgate.net [researchgate.net]

5. Isolation and characterization of 2-butoxyethanol degrading bacterial strains - PMC
[pmc.ncbi.nlm.nih.gov]

6. sserc.org.uk [sserc.org.uk]

7. SSERC | Hydrolysis of ethyl benzoate [sserc.org.uk]

8. atsdr.cdc.gov [atsdr.cdc.gov]

To cite this document: BenchChem. [Environmental Fate and Degradation of 2-(2-
Butoxyethoxy)ethyl Benzoate: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3191452#environmental-fate-and-
degradation-of-2-2-butoxyethoxy-ethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3191452?utm_src=pdf-custom-synthesis
https://www2.mst.dk/udgiv/publications/2010/978-87-92708-00-7/html/helepubl_eng.htm
https://www2.mst.dk/udgiv/publications/2010/978-87-92708-00-7/html/helepubl_eng.htm
https://www.benchchem.com/zh/product/b094434
https://www.chemsrc.com/en/cas/5451-84-3_593145.html
https://www.researchgate.net/publication/341068960_Isolation_and_characterization_of_2-butoxyethanol_degrading_bacterial_strains
https://pmc.ncbi.nlm.nih.gov/articles/PMC7299911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7299911/
https://www.sserc.org.uk/secure/cp2lyob0/hydrolysis-of-ethyl-benzoate-teacher.docx
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-resource-list/hydrolysis-of-ethyl-benzoate/
https://www.atsdr.cdc.gov/toxprofiles/tp118-c5.pdf
https://www.benchchem.com/product/b3191452#environmental-fate-and-degradation-of-2-2-butoxyethoxy-ethyl-benzoate
https://www.benchchem.com/product/b3191452#environmental-fate-and-degradation-of-2-2-butoxyethoxy-ethyl-benzoate
https://www.benchchem.com/product/b3191452#environmental-fate-and-degradation-of-2-2-butoxyethoxy-ethyl-benzoate
https://www.benchchem.com/product/b3191452#environmental-fate-and-degradation-of-2-2-butoxyethoxy-ethyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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